Cas no 1034-82-8 (heptolamide)
heptolamide structure
Product Name:heptolamide
CAS No:1034-82-8
MF:C15H22N2O3S
MW:310.411782741547
CID:176811
PubChem ID:13947
Update Time:2025-04-19
heptolamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,N-[(cycloheptylamino)carbonyl]-4-methyl-
- 1-cycloheptyl-3-(4-methylphenyl)sulfonylurea
- heptolamide
- 1-Cycloheptyl-3-p-tolylsulfonylharnstoff
- AC1L22TQ
- CHEMBL2104335
- Cycloheptolamid
- Heptolamida
- Heptolamide [INN]
- Heptolamidum
- N-(4-Methyl-benzolsulfonyl)-N'-cycloheptyl-harnstoff
- N-< 4-Methyl-benzolsulfonyl> -N'-cycloheptyl-harnstoff
- N-p-Tolylsulfonyl-N'-cycloheptyl-harnstoff
- Oprea1_376839
- SureCN1814750
- UNII-459OHZ7GEN
- 1-Cycloheptyl-3-(p-methylphenyl)sulfonylurea
- 1-cycloheptyl-3-(4-methylphenyl)sulfonyl-urea
- N-[(Cycloheptylamino)carbonyl]-4-methylbenzenesulfonamide
- 459OHZ7GEN
- 1-Cycloheptyl-3-p-tolylsulfonylurea
- 1-Cycloheptyl-3-(4-methylphenylsulfonyl)urea
- DTXSID30145817
- SCHEMBL1814750
- NS00124610
- 1034-82-8
- Q27258825
-
- Inchi: 1S/C15H22N2O3S/c1-12-8-10-14(11-9-12)21(19,20)17-15(18)16-13-6-4-2-3-5-7-13/h8-11,13H,2-7H2,1H3,(H2,16,17,18)
- InChI Key: QCCIACYFEQKAMZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(NC(NC1CCCCCC1)=O)(=O)=O
Computed Properties
- Exact Mass: 310.13526
- Monoisotopic Mass: 310.135
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 83.6A^2
Experimental Properties
- Density: 1.23
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.572
- PSA: 75.27
- LogP: 4.38180
heptolamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
1034-82-8 (heptolamide) Related Products
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